Cas no 1385696-12-7 (2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]-)

• Product Name: 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]-
• CAS No: 1385696-12-7
• MF: C₁₀H₆N₂O₅S
• MW: 266.230041027069
• MDL: MFCD20486871
• CID: 5218444
• Update Time: 2026-03-06

2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]-

• MDL： MFCD20486871
• Inchi： 1S/C10H6N2O5S/c13-7-5(8(14)12-10(18)11-7)3-4-1-2-6(17-4)9(15)16/h1-3H,(H,15,16)(H2,11,12,13,14,18)
• InChI Key： FBRPDBPZILLDCH-UHFFFAOYSA-N
• SMILES： O1C(/C=C2\C(=O)NC(=S)NC\2=O)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]-

Introduction to 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- (CAS No. 1385696-12-7)

2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]-, identified by its CAS number 1385696-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its complex molecular structure, which includes furan and pyrimidine moieties. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- is intricately designed to interact with biological targets at a molecular level. The furan ring, known for its electron-deficient nature, facilitates various hydrogen bonding interactions, while the pyrimidine core offers multiple sites for binding to enzymes and receptors. This structural complexity has led researchers to investigate its potential in modulating biological pathways associated with inflammation, cancer, and metabolic disorders.

In recent years, there has been a surge in the development of small-molecule inhibitors targeting key enzymes involved in disease progression. Among these, 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- has emerged as a compound of interest due to its ability to inhibit certain kinases and phosphodiesterases. Preliminary studies have demonstrated its efficacy in reducing phosphorylation levels of critical signaling proteins, suggesting its potential as an anti-inflammatory agent. Additionally, its structural analogs have been explored for their ability to modulate immune responses, making it a valuable scaffold for immunomodulatory therapies.

The synthesis of 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the furan ring followed by the introduction of the pyrimidine moiety through condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the overall efficiency of the synthesis. These methodologies align with contemporary trends in green chemistry, emphasizing sustainable and scalable production processes.

From a pharmacological perspective, the compound’s dual functionality—combining a carboxylic acid group with a pyrimidine-based chelating moiety—makes it an attractive candidate for drug development. The carboxylic acid can participate in salt formation with basic pharmacophores, improving solubility and bioavailability, while the pyrimidine core provides a platform for covalent or non-covalent interactions with biological targets. This dual nature has been exploited in designing prodrugs that release active species under physiological conditions, thereby enhancing therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- using molecular docking simulations. These studies have revealed potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. By fine-tuning the substituents on the furan and pyrimidine rings, researchers can optimize binding affinity and selectivity, reducing off-target effects and improving safety profiles.

The compound’s potential extends beyond its inhibitory properties; it also exhibits antioxidant characteristics due to the presence of sulfur-containing heterocycles. Reactive oxygen species (ROS) are implicated in various pathological conditions, including oxidative stress-induced damage. The antioxidant activity of 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- has been observed in vitro assays using lipid peroxidation markers and ROS scavenging tests. This dual functionality positions it as a multifaceted therapeutic agent capable of addressing both inflammatory and oxidative stress-related diseases.

In clinical settings, the compound is being evaluated through preclinical studies to assess its pharmacokinetic properties and toxicity profiles. Animal models have provided insights into its distribution patterns within tissues and organs post-administration. The rapid clearance observed suggests that repeated dosing may be necessary for sustained therapeutic effects. Additionally, metabolism studies have identified key enzymatic pathways involved in its degradation process, offering valuable information for drug formulation and dosing strategies.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives of 2-Furancarboxylic acid, 5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]- with enhanced pharmacological properties. By analyzing large datasets comprising chemical structures and biological activities, virtual screening techniques have pinpointed promising candidates for experimental validation. This interdisciplinary approach leverages computational power to complement traditional wet-lab methodologies.

The future prospects for CAS No 1385696-12 are bright as ongoing research continues to uncover new applications for this versatile compound. Its structural features make it an ideal candidate for developing next-generation therapeutics targeting complex diseases such as neurodegenerative disorders and autoimmune conditions. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality.